Cas no 921791-18-6 (N-(2,4-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,4-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921791-18-6
• MF: C₁₉H₁₅Cl₂N₃O₃
• MW: 404.246702432632
• CID: 6031733
• PubChem ID: 8555271
• Update Time: 2025-07-16

N-(2,4-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(2,4-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• 921791-18-6
• AKOS024628891
• N-(2,4-dichlorophenyl)-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide
• F2213-0332

• Inchi： 1S/C19H15Cl2N3O3/c1-11-5-3-4-6-15(11)24-17(25)10-16(27-2)18(23-24)19(26)22-14-8-7-12(20)9-13(14)21/h3-10H,1-2H3,(H,22,26)
• InChI Key： FZFVMVADMHDAJA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C1C(=CC(N(C2C=CC=CC=2C)N=1)=O)OC)=O)Cl

Computed Properties

• Exact Mass: 403.0490467g/mol
• Monoisotopic Mass: 403.0490467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71Ų

Additional information on N-(2,4-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Analysis of N-(2,4-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS 921791-18-6)

The compound N-(2,4-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS 921791-18-6) is a specialized pyridazine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dichlorophenyl moiety and a methoxy-substituted pyridazine core, has attracted attention for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways or pest control mechanisms.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this pyridazine carboxamide derivative due to their diverse biological activities. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups in its structure creates an interesting electronic profile that may influence its binding affinity to biological targets. This characteristic makes CAS 921791-18-6 particularly relevant to current research trends focusing on molecular optimization and bioisosteric replacement strategies in medicinal chemistry.

The compound's carboxamide linkage and oxo group at position 6 of the pyridazine ring suggest potential hydrogen bonding capabilities, a feature highly sought after in modern drug design. Pharmaceutical researchers are investigating whether this molecular framework could serve as a scaffold for developing enzyme inhibitors or receptor modulators. Meanwhile, in agrochemical applications, the dichlorophenyl component may contribute to pesticidal activity, aligning with current demands for more selective and environmentally friendly crop protection agents.

Synthetic approaches to N-(2,4-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide typically involve multi-step organic transformations, with key steps including pyridazine ring formation and subsequent carboxamide coupling. The compound's crystalline properties and solubility characteristics have become topics of particular interest, as these physical properties significantly impact formulation development in both pharmaceutical and agricultural contexts.

Recent patent literature reveals growing intellectual property activity surrounding pyridazine derivatives similar to CAS 921791-18-6, particularly in areas addressing chronic diseases and crop resistance management. This suggests that compounds with this structural motif may play important roles in addressing some of today's most pressing challenges in healthcare and food security. The specific substitution pattern of this molecule - with its 2-methylphenyl at position 1 and 4-methoxy group at position 4 - appears to offer a balance between lipophilicity and polarity that could optimize bioavailability.

Analytical characterization of this compound typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The quality control of CAS 921791-18-6 is crucial for research applications, with purity standards often exceeding 98% for biological studies. Stability studies indicate that proper storage conditions (typically under inert atmosphere at low temperatures) help maintain the integrity of this heterocyclic amide compound over extended periods.

From a regulatory perspective, N-(2,4-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide falls into the category of research chemicals with no current restrictions for laboratory use. However, as with all chemical substances, appropriate safety measures should be observed during handling. The compound's environmental fate and ecotoxicological profile remain areas of active investigation, particularly for potential agricultural applications.

The future research directions for this compound likely include detailed mechanistic studies to elucidate its mode of action in biological systems, as well as formulation optimization for potential practical applications. With the growing emphasis on precision medicine and sustainable agriculture, structurally sophisticated molecules like CAS 921791-18-6 may provide valuable insights for developing next-generation solutions in these fields.